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Compound of Interest

Compound Name: 1-Cyclohexylethanol

Cat. No.: B074718

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-
Cyclohexylethanol. Due to a scarcity of direct experimental data for this specific compound,
this document combines theoretical predictions, available experimental data for closely related
compounds, and detailed general experimental protocols applicable for its characterization.

Core Thermodynamic Properties

1-Cyclohexylethanol (CAS: 1193-81-3) is a secondary alcohol with a molecular formula of
CsH160.[1][2][3][4][5] Its thermodynamic properties are crucial for understanding its behavior in
various chemical and biological systems, informing process design, and ensuring safety in its

applications.

Physical Properties

A summary of the key physical properties of 1-Cyclohexylethanol is presented in Table 1.
These values are fundamental for the application and handling of the compound.
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Property Value Unit Source
Molecular Weight 128.21 g/mol [L1121[31[41[5]
Normal Boiling Point 462.2 K [41[6]
Normal Melting Point 233.12 K [6]

Critical Temperature 688.47 K [6]

Critical Pressure 3538.87 kPa [6]

Critical Volume 0.429 m3/kmol [6]

Calculated Thermodynamic Data

The following table summarizes thermodynamic properties of 1-Cyclohexylethanol calculated
using the Joback method, a group contribution method for the estimation of thermophysical
properties.[6] It is important to note that these are theoretical predictions and may differ from
experimental values.

Property Value Unit Source

Standard Gibbs Free
Energy of Formation -98.33 kJ/mol [1][6]
(AfG®)

Enthalpy of Formation
at Standard

N -311.64 kJ/mol [1][6]
Conditions (gas,

AfH°gas)

Enthalpy of Fusion at
Standard Conditions 8.88 kJ/mol [6]
(AfusH®)

Enthalpy of
Vaporization at

N 50.12 kJ/mol [6]
Standard Conditions

(AvapH®)
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Ideal Gas Heat Capacity

The ideal gas heat capacity (Cp,gas) of 1-Cyclohexylethanol has been estimated using the
Joback method at various temperatures.[6]

Temperature (K) Ideal Gas Heat Capacity (J/mol-K)
493.73 274.89
526.19 290.13
558.64 304.61
591.10 318.34
623.56 331.35
656.01 343.66
688.47 355.28

Experimental Protocols

While specific experimental data for 1-Cyclohexylethanol is limited, the following sections
describe standard methodologies for determining the key thermodynamic properties of
alcohols.

Determination of Enthalpy of Combustion (AcH°®) by
Calorimetry

The enthalpy of combustion is the heat released when one mole of a substance undergoes
complete combustion with oxygen under standard conditions.[7] A common method for its
determination is simple calorimetry.

Principle: A known mass of the alcohol is burned in a spirit burner, and the heat released is
used to raise the temperature of a known mass of water in a calorimeter.[8][9][10][11] The
enthalpy of combustion can then be calculated from the temperature change of the water.

Apparatus:
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e Spirit burner

o Copper calorimeter with lid

e Thermometer (0.1 °C resolution)
e Measuring cylinder

 Digital balance (x0.01 g)

e Stand, boss, and clamp

Procedure:

A known volume (e.g., 100 cm3) of water is added to the copper calorimeter, and its initial
temperature is recorded.[8][10]

o The spirit burner containing 1-Cyclohexylethanol is weighed to determine its initial mass.[9]
e The burner is placed under the calorimeter, and the wick is lit.[8]
e The water is stirred continuously, and the temperature is monitored.[8]

 After a significant temperature rise (e.g., 20 °C), the flame is extinguished, and the final
temperature of the water is recorded.[10]

The spirit burner is immediately reweighed to determine the mass of alcohol consumed.[8][9]
Calculation:

o Calculate the heat absorbed by the water (q) using the formula: g = m x ¢ x AT where:

o m is the mass of the water.

o cis the specific heat capacity of water (4.184 J/g-K).

o AT is the change in temperature of the water.[12]
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e Calculate the moles of alcohol burned (n) by dividing the mass of alcohol consumed by its
molar mass.

e The enthalpy of combustion (AcH°) in kJ/mol is then calculated as: AcH° =-q/n The
negative sign indicates that the reaction is exothermic.[12]

Sources of Error:
e Incomplete combustion of the alcohol.[13]
e Heat loss to the surroundings.[13][14]

o Heat absorbed by the calorimeter itself.[13]

Determination of Enthalpy of Vaporization (AvapH°)

The enthalpy of vaporization is the amount of energy required to transform one mole of a liquid
into a gas at a given pressure. This can be determined from vapor pressure measurements at
different temperatures.

Principle: The relationship between vapor pressure and temperature is described by the
Clausius-Clapeyron equation. By measuring the vapor pressure of 1-Cyclohexylethanol at
various temperatures, the enthalpy of vaporization can be calculated from the slope of a plot of
In(P) versus 1/T.[15]

Experimental Methods for Vapor Pressure Measurement:

o Knudsen Effusion Method: This method is suitable for substances with low vapor pressures.
The rate of effusion of the vapor through a small orifice in a cell is measured, from which the
vapor pressure can be calculated.[16]

o Transpiration Method: An inert gas is passed over the liquid sample at a known rate,
becoming saturated with the vapor. The amount of substance transported by the gas is
determined, allowing for the calculation of the vapor pressure.[16]

Procedure (General):

e The sample of 1-Cyclohexylethanol is placed in the measurement apparatus.
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e The system is allowed to reach thermal equilibrium at a set temperature.
e The vapor pressure is measured using the chosen technique.
o Steps 2 and 3 are repeated for a range of temperatures.

Calculation:

Plot the natural logarithm of the vapor pressure (In P) against the reciprocal of the absolute
temperature (1/T).

The data should form a straight line.

The slope of this line is equal to -AvapH°/R, where R is the ideal gas constant (8.314
J/mol-K).[15]

Therefore, AvapH® can be calculated as: AvapH° = -slope x R

Visualizations

Experimental Workflow for Thermodynamic Property
Determination
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General Experimental Workflow for Thermodynamic Property Determination of 1-Cyclohexylethanol

Enthalpy of Combustion Enthalpy of Vaporization
Weigh Spirit Burner (Initial Mass) Prepare Calorimeter (Known Mass of Water, Initial Temp) Setup Vapor Pressure Apparatus
\/ \/
Combust Alcohol Measure Vapor Pressure at Various Temperatures
Y \/ \/
Measure Final Water Temperature Weigh Spirit Burner (Final Mass) Plot In(P) vs. 1/T

Calculate AcH®

Calculate AvapH?® from Slope
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Relationship Between Key Thermodynamic Properties

Heat Capacity
(Cp)

AS = [(Cp/T) dT

Enthalpy Temperature
(AH) (M

Gibbs Free Energy
(AG)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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